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Technical Monograph: Bruceoside B
Chemical Structure, Isolation, and Pharmacological
Characterization[1][2][3][4]
Executive Summary
Bruceoside B (CAS: 69687-69-0) is a bioactive quassinoid glycoside isolated from the fruit of

Brucea javanica (L.) Merr.[1][2][3] (Simaroubaceae).[1][2][4][3][5] Unlike its aglycone

counterparts (e.g., brusatol, bruceine D) which exhibit potent but often non-selective

cytotoxicity, Bruceoside B represents a glycosylated derivative with distinct solubility and

pharmacokinetic profiles.[1][2][3] This guide details its physicochemical properties, structural

elucidation via spectroscopy, and a validated isolation workflow, providing a foundation for its

investigation as an antineoplastic agent.[1][2]

Physicochemical Profile
The precise identification of Bruceoside B relies on the following structural constants.

Researchers must verify these parameters prior to biological assays to ensure compound

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1201800#bc-rfq
https://www.benchchem.com/product/b1201800/docs?utm_src=pdf-body#chemical-structure-and-molecular-weight-of-bruceoside-b
https://en.wikipedia.org/wiki/Bruceolide
https://www.sigmaaldrich.com/TW/zh/product/shanghaitopsciencecoltd/st9h9bc111a3?context=bbe
https://pubchemlite.lcsb.uni.lu/e/compound/72953
https://en.wikipedia.org/wiki/Bruceolide
https://www.sigmaaldrich.com/TW/zh/product/shanghaitopsciencecoltd/st9h9bc111a3?context=bbe
https://pmc.ncbi.nlm.nih.gov/articles/PMC2683946/
https://pubchemlite.lcsb.uni.lu/e/compound/72953
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1317620/full
https://www.benchchem.com/product/b1201800/docs?utm_src=pdf-body#chemical-structure-and-molecular-weight-of-bruceoside-b
https://en.wikipedia.org/wiki/Bruceolide
https://www.sigmaaldrich.com/TW/zh/product/shanghaitopsciencecoltd/st9h9bc111a3?context=bbe
https://pubchemlite.lcsb.uni.lu/e/compound/72953
https://en.wikipedia.org/wiki/Bruceolide
https://www.sigmaaldrich.com/TW/zh/product/shanghaitopsciencecoltd/st9h9bc111a3?context=bbe
https://www.benchchem.com/product/b1201800/docs?utm_src=pdf-body#chemical-structure-and-molecular-weight-of-bruceoside-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


integrity.[1]

Parameter Specification Technical Note

Chemical Name Bruceoside B Quassinoid glycoside

CAS Registry Number 69687-69-0
Unique identifier for database

verification

Molecular Formula C₃₂H₄₂O₁₆
High oxygen content due to

glycosidic/ester moieties

Molecular Weight 682.67 g/mol
Monoisotopic mass: ~682.25

Da

Physical State White amorphous powder
Hygroscopic; store at -20°C

under desiccant

Solubility DMSO, Methanol, Ethanol
Poorly soluble in water;

insoluble in n-hexane

UV Absorption ~240-250 nm

Characteristic of the

-unsaturated ketone

Structural Elucidation & Anatomy
Bruceoside B is not a simple molecule; it is a complex assembly of a picrasane-type

quassinoid skeleton, a specific ester side chain, and a sugar moiety.[1][2] Understanding this

hierarchy is critical for interpreting NMR data.

2.1 Structural Hierarchy
The molecule can be deconstructed into three functional domains:

The Aglycone Core: A picrasane skeleton (typically Brucein-type) containing a

-lactone ring and a characteristic methylene bridge.[1][2][3]

The Glycosidic Linkage: A
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-D-glucopyranosyl moiety attached at the C-2 position (common in Brucea glycosides).[1][2]
[3]

The Ester Side Chain: A 3-methylbut-2-enoyl group (senecioyl) attached at the C-15 position,

which is pivotal for its lipophilicity and membrane permeability.[1][2][3]

2.2 Visualization of Structural Composition
The following diagram illustrates the functional decomposition of Bruceoside B, aiding in

fragment-based identification during Mass Spectrometry (MS).
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(C32H42O16)
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(Picrasane Skeleton)

Glycone Moiety
(Beta-D-Glucopyranose)

Ester Side Chain
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- Methylene bridge

Key Features:
- Anomeric proton (d, J=7-8 Hz)

- Attached at C-2

Key Features:
- Olefinic proton

- Gem-dimethyl groups

Click to download full resolution via product page

Figure 1: Structural deconstruction of Bruceoside B into its three primary pharmacophores for

spectral assignment.[1][2][3]

Analytical Characterization (Expertise & Experience)
To distinguish Bruceoside B from structurally similar congeners (e.g., Bruceoside A, Brusatol),

specific spectral fingerprints must be validated.[1][2][3]

3.1 Nuclear Magnetic Resonance (NMR) Strategy
H-NMR (DMSO-

or Pyridine-
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):

Anomeric Proton: Look for a doublet at

~4.5–5.0 ppm with a coupling constant (

) of ~7.8 Hz, confirming the

-configuration of the glucose.

Olefinic Protons: A signal at

~5.7 ppm corresponds to the H-2' of the senecioyl ester side chain.

Methyl Signals: Distinct singlets for the C-4 and C-10 methyls, and broad singlets for the

gem-dimethyls of the ester side chain.[2]

C-NMR:

Carbonyls: Three distinct regions: Lactone carbonyl (~168 ppm), Ester carbonyl (~165

ppm), and Ketone carbonyl (~190+ ppm).[1][2][3]

Anomeric Carbon: A signal at ~100–105 ppm indicates the glycosidic linkage.[1]

3.2 Mass Spectrometry (MS)
ESI-MS: Expect

at m/z 683 and

at m/z 705.[1][2][3]

Fragmentation: In MS/MS, the loss of 162 Da (hexose moiety) is the primary diagnostic

cleavage, yielding the aglycone fragment ion.[1]

Isolation & Purification Protocol (Self-Validating System)
The following workflow is designed to isolate Bruceoside B from Brucea javanica seeds. This

protocol utilizes polarity-guided fractionation to separate the glycoside from the less polar

aglycones (like bruceine D).[1][2][3]
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Prerequisites:

Starting Material: Dried, crushed fruits of Brucea javanica (Fructus Bruceae).[1][2][3]

Solvents: Methanol (MeOH), Ethanol (EtOH), Petroleum Ether (PE), Chloroform (CHCl

), n-Butanol (n-BuOH).[1][2][3]

Step-by-Step Methodology
Defatting (Critical Step): Extract crushed seeds with Petroleum Ether (

hours) to remove abundant fatty oils.[1][2][3] Discard the PE extract.[1] Reasoning: Brucea
seeds are rich in oils that interfere with reverse-phase chromatography.[1][2][3]

Primary Extraction: Extract the marc (residue) with 95% EtOH under reflux (

hours). Concentrate in vacuo to yield the crude extract.

Liquid-Liquid Partitioning:

Suspend crude extract in water.[1]

Partition with CHCl

to remove non-polar aglycones (Bruceine D/E, Brusatol).[1][2][3] Save this layer for other
analyses.

Partition the aqueous layer with n-BuOH.[1][2] Bruceoside B concentrates in the n-BuOH

fraction.[1][2][3]

Chromatographic Isolation:

Subject the n-BuOH fraction to Macroporous Resin (D101) chromatography.[1][2][3] Elute

with a water-ethanol gradient (0%

30%

60%

95%).[1][2][3]
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Bruceoside B typically elutes in the 30-60% EtOH fractions.[1][2]

Purification: Final purification via preparative HPLC (C18 column) using an Acetonitrile/Water

gradient (typically 20-40% ACN).

Experimental Workflow Diagram
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Figure 2: Polarity-guided isolation workflow ensuring separation of glycosides from aglycones.
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Biological Context & Mechanism of Action[5][8][9][10]
[11][12]
While Bruceoside B is cytotoxic, its potency is generally lower than that of its aglycone,

brusatol.[1][2] However, its glycosidic nature confers distinct advantages in terms of solubility

and potential prodrug behavior.[1]

Cytotoxicity: Bruceoside B exhibits significant inhibitory activity against various leukemic

cell lines (e.g., L1210, P388) and solid tumor lines [1].[1][2][3]

Mechanism:

Protein Synthesis Inhibition: Like other quassinoids, the core mechanism involves the

inhibition of the peptidyl transferase step in eukaryotic protein synthesis.

Signaling Pathways: Recent studies on Brucea quassinoids implicate the downregulation

of c-MYC and modulation of the Nrf2 pathway [2]. The glycoside may act as a sustained-

release reservoir for the active aglycone in vivo via hydrolysis by

-glucosidases.[1][2]

Structure-Activity Relationship (SAR): The ester side chain at C-15 is crucial.[1][2][3]

Hydrolysis of this ester significantly reduces cytotoxic potency, highlighting the importance of

the senecioyl group [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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